Cas no 2228981-44-8 (2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal)

• Product Name: 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal
• CAS No: 2228981-44-8
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 6085935
• PubChem ID: 165776989
• Update Time: 2025-05-20

2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal
• 2228981-44-8
• EN300-1921558

• Inchi： 1S/C13H14BrNO/c1-13(2,8-16)12-11(14)9-6-4-5-7-10(9)15(12)3/h4-8H,1-3H3
• InChI Key： MMXYEKPRFIXODL-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C(C=O)(C)C

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22Ų

Additional information on 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal

Research Briefing on 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal (CAS: 2228981-44-8)

The compound 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal (CAS: 2228981-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal as a key intermediate in the synthesis of biologically active indole derivatives. Indole-based compounds are well-known for their diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a bromine substituent at the 3-position of the indole ring and a methylpropanal side chain at the 2-position enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal using a novel palladium-catalyzed cross-coupling reaction. The study reported a high yield (85%) and excellent purity, making this method suitable for large-scale production. Furthermore, the compound exhibited promising inhibitory activity against several cancer cell lines, particularly in breast and colon cancer models, with IC50 values in the low micromolar range.

Another significant development involves the use of 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal as a precursor for the synthesis of indole-alkaloid hybrids. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the design and evaluation of these hybrids as potential anti-inflammatory agents. The results indicated that derivatives of this compound could effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro, suggesting its potential for treating inflammatory diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal and its derivatives. Future research directions may include structural modifications to improve bioavailability and reduce potential toxicity. Additionally, further in vivo studies are needed to validate the therapeutic potential of this compound in disease models.

In conclusion, 2-(3-bromo-1-methyl-1H-indol-2-yl)-2-methylpropanal (CAS: 2228981-44-8) represents a valuable scaffold in medicinal chemistry with diverse applications. Its synthesis, biological activity, and potential as a drug candidate continue to be areas of active research, offering exciting opportunities for innovation in the field of chemical biology and pharmaceutical development.